![molecular formula C16H13F2N3OS B2588429 2,6-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 2034451-37-9](/img/structure/B2588429.png)
2,6-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- The synthesis of related thiophene and pyrazole derivatives highlights innovative approaches to creating complex molecules with potential applications in developing novel materials and pharmaceuticals. These methods involve the coupling of diazo compounds with various nucleophiles to yield a range of heterocyclic derivatives, showcasing the versatility of thiophene and pyrazole moieties in synthetic chemistry (Mohareb et al., 2004).
Potential Medicinal Applications
- Research on derivatives of similar structures has shown promise in medical applications, such as imaging agents for cancers. For instance, a study on the synthesis of a PET imaging agent targeting B-Raf(V600E) in cancers demonstrates the relevance of difluorobenzamide derivatives in diagnostic medicine (Wang et al., 2013).
Material Science Applications
- The introduction of thiophene and pyrazole moieties into polymers and other materials has been explored for its impact on electrochemical and electrochromic properties. These modifications can lead to materials with desirable electronic properties for applications in electronics and optoelectronics (Hu et al., 2013).
Antimicrobial and Anticancer Activities
- Some studies have focused on the synthesis of new heterocycles incorporating thiophene and pyrazole units, demonstrating significant antimicrobial and anticancer activities. This suggests potential research avenues for 2,6-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide in developing new therapeutic agents (Gad-Elkareem et al., 2011).
Mechanism of Action
Target of Action
The primary targets of 2,6-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide are the hepatitis B virus (HBV) and hepatitis D virus (HDV). These viruses are responsible for chronic hepatitis B and D infections, respectively .
Mode of Action
This compound interacts with its targets by inhibiting the encapsidation of pregenomic (pg) RNA, which is essential for the replication of HBV DNA . By blocking this process, the compound effectively halts the replication of the virus .
Biochemical Pathways
The affected pathway is the reverse transcriptional replication of HBV DNA. The encapsidation of pg RNA, together with viral DNA polymerase, into a nucleocapsid is a crucial step in this pathway . By inhibiting this process, this compound disrupts the replication of HBV, thereby preventing the progression of the disease .
Result of Action
The molecular and cellular effects of this compound’s action result in the inhibition of HBV replication. This leads to a decrease in the viral load in the patient, thereby alleviating the symptoms of the disease and preventing further liver damage .
Properties
IUPAC Name |
2,6-difluoro-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3OS/c17-12-2-1-3-13(18)15(12)16(22)19-6-8-21-7-4-14(20-21)11-5-9-23-10-11/h1-5,7,9-10H,6,8H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMHOPENUKBJKLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NCCN2C=CC(=N2)C3=CSC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.